Cas no 1806196-99-5 (6-Iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 6-Iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1806196-99-5
• MF: C₈H₅F₃INO₄
• MW: 363.02928519249
• CID: 4835548
• Update Time: 2025-10-30

6-Iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H5F3INO4/c1-16-3-2-4(12)13-5(7(14)15)6(3)17-8(9,10)11/h2H,1H3,(H,14,15)
• InChI Key： CIIUNAHHBMPOKV-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(C(=O)O)=N1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.6
• Topological Polar Surface Area: 68.6

Additional information on 6-Iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid

Introduction to 6-Iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806196-99-5)

6-Iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid, with the CAS number 1806196-99-5, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including an iodo substituent, a methoxy group, and a trifluoromethoxy group, as well as a carboxylic acid moiety, makes this molecule a versatile intermediate in synthetic chemistry. Its unique structural features not only contribute to its reactivity but also open up numerous possibilities for further derivatization and application in drug discovery.

The iodo substituent at the 6-position of the pyridine ring is particularly noteworthy, as it serves as an excellent handle for various cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are fundamental in constructing complex molecular architectures, enabling the synthesis of biaryl compounds that are prevalent in many pharmacologically active agents. The methoxy group at the 4-position and the trifluoromethoxy group at the 3-position introduce electron-withdrawing and electron-donating effects, respectively, which can modulate the electronic properties of the pyridine ring. This modulation is crucial in fine-tuning the interactions between the compound and biological targets, thereby influencing its pharmacological activity.

The carboxylic acid functionality at the 2-position provides another avenue for chemical modification. It can be readily converted into esters, amides, or other derivatives through standard carboxylic acid chemistry. These derivatives often exhibit enhanced solubility or stability, making them more suitable for formulation into pharmaceutical products. The combination of these functional groups makes 6-Iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in exploring the potential of pyridine derivatives as scaffolds for drug development. Pyridine-based compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The structural motif of pyridine is well-tolerated by biological systems and can effectively interact with biological targets such as enzymes and receptors. The specific arrangement of substituents on the pyridine ring can significantly influence its binding affinity and selectivity towards these targets.

One particularly compelling application of 6-Iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer. Inhibiting specific kinases has emerged as a highly effective strategy for treating these conditions. The iodinated pyridine derivative can be used to construct kinase inhibitors by incorporating it into the core structure and further modifying it with additional pharmacophores that enhance binding to the kinase active site.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design due to their ability to improve metabolic stability and binding affinity. The presence of both a methoxy group and a trifluoromethoxy group in 6-Iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid exemplifies how fluorine atoms can be strategically positioned to modulate physicochemical properties. Fluorinated compounds often exhibit greater lipophilicity and resistance to enzymatic degradation, which are desirable attributes for oral bioavailability and prolonged circulation time.

The utility of this compound extends beyond pharmaceutical applications; it also finds relevance in agrochemical research. Pyridine derivatives are commonly used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The structural complexity introduced by multiple functional groups allows for fine-tuning of activity against specific targets while minimizing off-target effects.

The synthesis of 6-Iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the iodine atom, nucleophilic substitution or metal-catalyzed cross-coupling reactions to install the methoxy and trifluoromethoxy groups, followed by carboxylation at the 2-position. Advanced synthetic techniques such as flow chemistry have been employed to improve yield and scalability while maintaining high purity standards.

In conclusion,6-Iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806196-99-5) is a multifunctional compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for constructing complex molecules with tailored properties for biological activity. As research continues to uncover new therapeutic targets and synthetic methodologies,6-Iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid is poised to play an increasingly important role in drug discovery efforts worldwide.